Cas no 4200-06-0 (1-Ethynyl-4-phenoxybenzene)

• Product Name: 1-Ethynyl-4-phenoxybenzene
• CAS No: 4200-06-0
• MF: C₁₄H₁₀O
• MW: 194.228603839874
• MDL: MFCD03839992
• CID: 325028
• PubChem ID: 12788024
• Update Time: 2025-06-17

1-Ethynyl-4-phenoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-Ethynyl-4-phenoxybenzene
• Benzene,1-ethynyl-4-phenoxy-
• (p-phenoxyphenyl)acetylene
• 1-(4-ethynylphenoxy)benzene
• 4'-Phenoxyphenyl acetylene
• F2108-0336
• 4'-(Phenoxy)phenylacetylene
• EN300-236440
• CS-0072304
• 4200-06-0
• 1-ethynyl-4-phenoxy-benzene
• LKMNQDOAPYPSNH-UHFFFAOYSA-N
• 1-Ethynyl-4-phenoxybenzene, 97%
• AB91834
• MFCD03839992
• AS-58867
• DTXSID40509865
• AKOS005208482
• Q-102464
• SCHEMBL309042
• FT-0635179
• DB-012642

• MDL： MFCD03839992
• Inchi： 1S/C14H10O/c1-2-12-8-10-14(11-9-12)15-13-6-4-3-5-7-13/h1,3-11H
• InChI Key： LKMNQDOAPYPSNH-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC(C#C)=CC=1

Computed Properties

• Exact Mass: 194.07300
• Monoisotopic Mass: 194.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.7
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Color/Form: liquid
• Density: 1.074 g/mL at 25 °C(lit.)
• Melting Point: 284 °C (decomposition)
• Boiling Point: 90-95 °C/0.4 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.6060(lit.)
• Solubility: Insuluble (3.1E-3 g/L) (25 ºC),
• PSA: 9.23000
• LogP: 3.46020
• Solubility: Not determined

1-Ethynyl-4-phenoxybenzene Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H317-H318-H413
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 41-43
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,2-8°C
• Risk Phrases：R41; R43